Cas no 21746-02-1 (2,5-Piperazinedione, 3-phenyl-)

21746-02-1 structure
Product name:2,5-Piperazinedione, 3-phenyl-
CAS No:21746-02-1
MF:C10H10N2O2
MW:190.198602199554
CID:1403814
2,5-Piperazinedione, 3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Piperazinedione, 3-phenyl-
- 3-phenyl-2,5-diketopiperazine
- Cefaclor Impurity K
-
- Inchi: 1S/C10H10N2O2/c13-8-6-11-10(14)9(12-8)7-4-2-1-3-5-7/h1-5,9H,6H2,(H,11,14)(H,12,13)
- InChI Key: CVXXCIJNZNETDW-UHFFFAOYSA-N
- SMILES: N1CC(=O)NC(C2=CC=CC=C2)C1=O
Computed Properties
- Exact Mass: 190.0743
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 554.7±50.0 °C(Predicted)
- PSA: 58.2
- pka: 12.47±0.40(Predicted)
2,5-Piperazinedione, 3-phenyl- Related Literature
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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